Cas no 2273-95-2 (Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-)
2273-95-2 structure
Product Name:Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
CAS No:2273-95-2
MF:C26H43NO5
MW:449.623328447342
CID:277359
Update Time:2024-01-27
Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]- Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
- N-[(3α,5β,7β,8ξ,9ξ,14ξ)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
- Glycine, N-((3alpha,5beta,7beta)-3,7-dihydroxy-24-oxocholan-24-yl)-
- N-[(3alpha,5beta,7beta,8xi,9xi,14xi)-3,7-dihydroxy-24-oxocho...
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- Inchi: 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21+,24+,25+,26-/m1/s1
- InChI Key: GHCZAUBVMUEKKP-XROMFQGDSA-N
- SMILES: [C@@]12([H])CC[C@H]([C@H](C)CCC(=O)NCC(=O)O)[C@@]1(C)CC[C@]1([H])[C@@]3(C)CC[C@@H](O)C[C@@]3([H])C[C@H](O)[C@@]21[H]
Computed Properties
- Exact Mass: 449.31429
- Monoisotopic Mass: 449.314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Melting Point: 232-235°C
- Refractive Index: 1.546
- PSA: 106.86
- LogP: 3.98500
Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Riccardo Spezia,Stefan Knecht,Benedetta Mennucci Phys. Chem. Chem. Phys., 2017,19, 17156-17166
2273-95-2 (Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-) Related Products
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- 13042-33-6(Glycohyodeoxycholic Acid Standard)
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- 360-65-6(Glycodeoxycholic acid monohydrate)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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